Cas no 14129-48-7 (4-Octen-3-one)

4-Octen-3-one structure
4-Octen-3-one structure
Product Name:4-Octen-3-one
CAS No:14129-48-7
MF:C8H14O
MW:126.196162700653
CID:213317
PubChem ID:84216
Update Time:2025-04-19

4-Octen-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-Octen-3-one
    • Oct-4-en-3-one
    • JPTOCTSNXXKSSN-UHFFFAOYSA-N
    • 5Q55OU7FEN
    • methylheptenon
    • UNII-5Q55OU7FEN
    • CHEBI:177003
    • 14129-48-7
    • DTXSID1065712
    • Inchi: 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h6-7H,3-5H2,1-2H3
    • InChI Key: JPTOCTSNXXKSSN-UHFFFAOYSA-N
    • SMILES: O=C(C=CCCC)CC

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.2

Experimental Properties

  • Density: 0.833
  • Boiling Point: 180.4°Cat760mmHg
  • Flash Point: 67.1°C
  • Refractive Index: 1.431
  • PSA: 17.07
  • FEMA: 4328 | 4-OCTEN-3-ONE

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